Cas no 913836-14-3 (3-Chloro-5-methylphenylboronic acid)

3-Chloro-5-methylphenylboronic acid structure
913836-14-3 structure
Product Name:3-Chloro-5-methylphenylboronic acid
CAS No:913836-14-3
MF:C7H8BClO2
MW:170.40122127533
MDL:MFCD09027241
CID:802891
PubChem ID:21183168
Update Time:2024-10-26

3-Chloro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-methylphenyl)boronic acid
    • 3-Chloro-5-methylbenzeneboronic acid
    • 3-CHLORO-5-METHYLPHENYLBORONIC ACID
    • Boronicacid, B-(3-chloro-5-methylphenyl)-
    • Boronic acid, (3-chloro-5-methylphenyl)-
    • FCH919639
    • OR3621
    • AB49144
    • SY031495
    • Boronicacid,b-(3-chloro-5-methylphenyl)-
    • AX8222894
    • AB0027537
    • W9381
    • ST24020389
    • B-(3-Chloro-5-methylphenyl)boronic acid (ACI)
    • Boronic acid, (3-chloro-5-methylphenyl)- (9CI)
    • (3-Methyl-5-chlorophenyl)boronic acid
    • DS-17371
    • AKOS006220918
    • (3-Chloro-5-methylphenyl)boronicacid
    • SCHEMBL2317082
    • DTXSID20611157
    • BP-11117
    • CS-W005723
    • MFCD09027241
    • Z1201624884
    • 913836-14-3
    • EN300-7292715
    • 3-Chloro-5-methylphenylboronic acid
    • MDL： MFCD09027241
    • Inchi： 1S/C7H8BClO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,10-11H,1H3
    • InChI Key： QXHLBINWDJITMJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C)C=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 170.03100
  • Monoisotopic Mass: 170.0305874 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • Molecular Weight: 170.40

Experimental Properties

  • Density: 1.26
  • Melting Point: 235-238
  • Boiling Point: 336.3°C at 760 mmHg
  • Flash Point: 157.2°C
  • Refractive Index: 1.549
  • PSA: 40.46000
  • LogP: 0.32820

3-Chloro-5-methylphenylboronic acid Security Information

3-Chloro-5-methylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Chloro-5-methylphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134644-5g
(3-Chloro-5-methylphenyl)boronic acid
 913836-14-3 95+%
5g
 $130 2021-08-05
Chemenu
CM134644-10g
(3-Chloro-5-methylphenyl)boronic acid
 913836-14-3 95+%
10g
 $230 2021-08-05
Chemenu
CM134644-25g
(3-Chloro-5-methylphenyl)boronic acid
 913836-14-3 95+%
25g
 $553 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LY579-200mg
3-Chloro-5-methylphenylboronic acid
 913836-14-3 97%
200mg
 111.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LY579-5g
3-Chloro-5-methylphenylboronic acid
 913836-14-3 97%
5g
 1326.0CNY 2021-08-04
Fluorochem
209538-1g
3-Chloro-5-methylphenyl)boronic acid
 913836-14-3 95%
1g
 ￡39.00 2022-03-01
Fluorochem
209538-5g
3-Chloro-5-methylphenyl)boronic acid
 913836-14-3 95%
5g
 ￡110.00 2022-03-01
Fluorochem
209538-10g
3-Chloro-5-methylphenyl)boronic acid
 913836-14-3 95%
10g
 ￡193.00 2022-03-01
Fluorochem
209538-25g
3-Chloro-5-methylphenyl)boronic acid
 913836-14-3 95%
25g
 ￡462.00 2022-03-01
TRC
C587453-100mg
3-Chloro-5-methylphenylboronic acid
 913836-14-3
100mg
 $64.00 2023-05-18

3-Chloro-5-methylphenylboronic acid Production Method

Production Method 1

913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  80 °C
1.2 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4

Production Method 2

913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  16 h, 80 °C
1.2 Reagents: Sodium periodate Solvents: Water ;  15 min, rt
Reference
One-Pot Synthesis of Arylboronic Acids and Aryl Trifluoroborates by Ir-Catalyzed Borylation of Arenes
Murphy, Jaclyn M.; et al, Organic Letters, 2007, 9(5), 757-760

Production Method 3

73183-34-3 73183-34-3
913836-14-3 913836-14-3
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ;  80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4

Production Method 4

73183-34-3 73183-34-3
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di--methoxobis(1,5-cyclooctadiene)diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 5

502630-89-9 502630-89-9
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di-μ-methoxobis(1,5-cyclooctadiene)-diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-4

Production Method 6

502630-89-9 502630-89-9
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
Di--methoxobis(1,5-cyclooctadiene)diiridium(I)
Li, Hongbo; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 7

929626-16-4 929626-16-4
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  17 h, rt
Reference
Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling
Tzschucke, C. Christoph; et al, Organic Letters, 2007, 9(5), 761-764

Production Method 8

73183-34-3 73183-34-3
2845-89-8 2845-89-8
913836-14-3 913836-14-3
Reaction Conditions
1.1 Reagents: Pinacolborane ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Cyclohexane ;  24 h, 80 °C
2.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  30 min, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  17 h, rt
Reference
Arenes to anilines and aryl ethers by sequential iridium-catalyzed borylation and copper-catalyzed coupling
Tzschucke, C. Christoph; et al, Organic Letters, 2007, 9(5), 761-764

3-Chloro-5-methylphenylboronic acid Raw materials

3-Chloro-5-methylphenylboronic acid Preparation Products

3-Chloro-5-methylphenylboronic acid Related Literature

Related Categories

913836-14-3 (3-Chloro-5-methylphenylboronic acid) Related Products

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent